Cas no 13401-95-1 (Butanedioic acid,2-methylene-, 1,4-dipropyl ester)

Butanedioic acid,2-methylene-, 1,4-dipropyl ester structure
13401-95-1 structure
Product Name:Butanedioic acid,2-methylene-, 1,4-dipropyl ester
CAS No:13401-95-1
MF:C11H18O4
MW:214.258224010468
CID:227889
PubChem ID:241085
Update Time:2025-04-19

Butanedioic acid,2-methylene-, 1,4-dipropyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-methylene-, 1,4-dipropyl ester
    • dipropyl 2-methylidenebutanedioate
    • Dipropyl itaconate
    • Itaconic acid dipropyl ester
    • Dipropyl 1-propene-2,3-dicarboxylate
    • 2-Methylenesuccinic acid dipropyl ester
    • 2-Methylenebutanedioic acid dipropyl ester
    • 1-Propene-2,3-dicarboxylic acid dipropyl ester
    • 13401-95-1
    • DTXSID90286891
    • NSC-48187
    • NSC48187
    • SCHEMBL481222
    • Inchi: 1S/C11H18O4/c1-4-6-14-10(12)8-9(3)11(13)15-7-5-2/h3-8H2,1-2H3
    • InChI Key: DFQSWFGKYUFIFW-UHFFFAOYSA-N
    • SMILES: O(C(CC(=C)C(=O)OCCC)=O)CCC

Computed Properties

  • Exact Mass: 214.12054
  • Monoisotopic Mass: 214.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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